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Compound of Interest

Compound Name: Exo-5-norbornene-2-methanol

CAS No.: 67505-46-8

Cat. No.: B13455279

Get Quote

CAS: 95-12-5 | Formula: C₈H₁₂O | Structure: Bicyclic Alkene / Primary Alcohol

Molecular Architecture & Reactivity Profile
The Core Directive: Understanding the safety of 5-norbornene-2-methanol requires looking

beyond the standard "Irritant" label. Its behavior is dictated by two competing functional groups:

the highly strained norbornene ring and the primary hydroxymethyl group.

Structural Isomerism
Commercially available 5-norbornene-2-methanol is typically a mixture of endo and exo

isomers.[1]

Endo-isomer: The hydroxymethyl group points "down" (away from the bridgehead).

Exo-isomer: The hydroxymethyl group points "out" (towards the bridgehead).

Safety Implication: While chemically similar, the ratio affects the freezing point and viscosity.

Researchers must treat the mixture as a single entity regarding toxicology, but be aware of
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batch-to-batch physical variations.

Reactivity Map
The molecule is a "dual-threat" reagent. The ring strain (~27 kcal/mol) makes the alkene highly

reactive toward Ring-Opening Metathesis Polymerization (ROMP), while the alcohol allows for

esterification or urethane formation.
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Figure 1:Functional reactivity map highlighting the dual-nature of the molecule. The alkene

drives polymerization risks, while the alcohol dictates storage stability.

Comprehensive Hazard Profiling
This section synthesizes GHS data with practical handling experience.

Quantitative Physical Data
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Property Value Context for Safety

Boiling Point 97°C @ 20 mmHg
High boiler; vacuum distillation

required for purification.

Flash Point 87–88°C (Closed Cup)

Combustible Liquid. Not highly

flammable, but will sustain fire

if heated.

Density 1.027 g/mL
Slightly denser than water;

sinks in aqueous spills.[1]

Vapor Pressure Low (<1 mmHg @ 20°C)

Inhalation risk is low at

ambient T, but high during

heating/distillation.

Solubility Immiscible in water Soluble in THF, DCM, Toluene.

GHS Classification & Logic
Signal Word: WARNING

H302 + H312 + H332 (Acute Toxicity): Harmful if swallowed, in contact with skin, or inhaled.

Mechanism:[2][3] Norbornene derivatives are lipophilic. They can penetrate the stratum

corneum (outer skin layer), carrying the reactive alkene into the bloodstream.

H315 (Skin Irritation) & H319 (Eye Irritation):

Mechanism:[2][3] The alcohol moiety acts as a defatting agent, stripping oils from the skin,

while the norbornene ring can act as a sensitizer in susceptible individuals.

H335 (STOT-SE): Respiratory irritation.[4]

Causality: Inhalation of mists (during sparging or transfer) irritates the mucous

membranes.

Storage & Stability: A Self-Validating System
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To ensure scientific integrity, storage is not just about "putting it on a shelf." It is about

maintaining the monomer's ability to undergo controlled polymerization later.

The "Inert & Dark" Protocol
Oxidation Prevention: The primary alcohol is susceptible to slow oxidation to 5-norbornene-

2-carboxaldehyde.

Protocol: Store under an atmosphere of Nitrogen (N₂) or Argon (Ar).

Inhibitor Status: Unlike acrylates, norbornenes are rarely inhibited with MEHQ because they

do not undergo radical polymerization easily.

Risk:[2][3][5][6][7] Spontaneous polymerization is rare, but oligomerization can occur over

years if exposed to UV light or heat.

Self-Validation Step (Purity Check):

Before use in sensitive ROMP reactions, check the refractive index (

). A significant drift (>0.005) indicates oxidation or oligomerization.

Operational Handling & Emergency Response
Workflow: Safe Transfer Protocol
Handling this monomer for drug delivery or polymer synthesis often requires anhydrous

conditions.
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Figure 2:Safe handling workflow emphasizing air-free transfer techniques to preserve monomer

integrity and prevent exposure.

Emergency Scenarios
Fire (Class B):

Flash Point: ~87°C.[8][9]

Extinguishing Media: Carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam. Do

not use a solid water stream, as it may scatter the burning liquid (since density > 1.0, it

sinks, but surface agitation can spread fire).

Skin Contact:
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Immediate Action: Wash with soap and water for 15 minutes. Do not use ethanol/solvents

to wash skin; this increases permeability.

Spill (Small):

Absorb with vermiculite or sand.[2][3] Do not use combustible materials like sawdust.

Application Context: Polymerization Safety
For researchers using this in Ring-Opening Metathesis Polymerization (ROMP):

Catalyst Sensitivity: Ruthenium-based catalysts (Grubbs Gen 1/2/3) are tolerant of the

alcohol functionality, but the monomer purity is critical. Impurities (oxidation products) can

poison the catalyst.

Exotherm Management: ROMP of norbornene is exothermic due to the release of ring strain.

Control: When scaling up (>10g), add the catalyst as a solution slowly to the monomer (or

vice versa) to control heat generation. Do not mix bulk neat monomer with catalyst.

Transport & Regulatory Data
US DOT: Not regulated in non-bulk packagings (<119 gallons).

Bulk: NA1993, Combustible liquid, n.o.s. (5-norbornene-2-methanol), III.

IATA/IMDG: Not regulated as Dangerous Goods (Flash point > 60°C).

TSCA (USA): Listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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